Cas no 80703-89-5 (2-Butanone, 4-(4-chlorophenyl)-3,3-dimethyl-)

2-Butanone, 4-(4-chlorophenyl)-3,3-dimethyl- structure
80703-89-5 structure
Product Name:2-Butanone, 4-(4-chlorophenyl)-3,3-dimethyl-
CAS No:80703-89-5
MF:C12H15ClO
MW:210.699902772903
CID:705188
PubChem ID:12870632
Update Time:2025-04-19

2-Butanone, 4-(4-chlorophenyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(4-chlorophenyl)-3,3-dimethyl-
    • 4-(4-chlorophenyl)-3,3-dimethylbutan-2-one
    • 80703-89-5
    • 1-(4-chlorophenyl)-2,2-dimethylbutan-3-one
    • KQYDWKBGHOJTRR-UHFFFAOYSA-N
    • DTXSID70512009
    • 1-(4-chlorophenyl)-2,2-dimethyl-3-butanone
    • SCHEMBL10383881
    • Inchi: 1S/C12H15ClO/c1-9(14)12(2,3)8-10-4-6-11(13)7-5-10/h4-7H,8H2,1-3H3
    • InChI Key: KQYDWKBGHOJTRR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CC(C(C)=O)(C)C

Computed Properties

  • Exact Mass: 210.0811428g/mol
  • Monoisotopic Mass: 210.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų
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